Cas no 2008908-26-5 (benzyl N-3-(4-bromophenyl)-2-oxopropylcarbamate)

• Product Name: benzyl N-3-(4-bromophenyl)-2-oxopropylcarbamate
• CAS No: 2008908-26-5
• MF: C₁₇H₁₆BrNO₃
• MW: 362.217844009399
• CID: 5618818
• PubChem ID: 165925564
• Update Time: 2025-05-28

benzyl N-3-(4-bromophenyl)-2-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(4-bromophenyl)-2-oxopropyl]carbamate
• EN300-28299974
• 2008908-26-5
• benzyl N-3-(4-bromophenyl)-2-oxopropylcarbamate

• Inchi： 1S/C17H16BrNO3/c18-15-8-6-13(7-9-15)10-16(20)11-19-17(21)22-12-14-4-2-1-3-5-14/h1-9H,10-12H2,(H,19,21)
• InChI Key： ILOAFEHDTJZXMZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(CNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 361.03136g/mol
• Monoisotopic Mass: 361.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-3-(4-bromophenyl)-2-oxopropylcarbamate

Recent Advances in the Study of Benzyl N-3-(4-Bromophenyl)-2-Oxopropylcarbamate (CAS: 2008908-26-5)

Benzyl N-3-(4-bromophenyl)-2-oxopropylcarbamate (CAS: 2008908-26-5) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of benzyl N-3-(4-bromophenyl)-2-oxopropylcarbamate on a range of enzymes, including proteases and kinases. The compound demonstrated notable activity against specific kinase targets, suggesting its potential as a scaffold for the development of kinase inhibitors. The study employed molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the bromophenyl moiety plays a critical role in stabilizing interactions with the enzyme active sites.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of benzyl N-3-(4-bromophenyl)-2-oxopropylcarbamate. The compound exhibited broad-spectrum activity against Gram-positive bacteria, with minimal inhibitory concentrations (MICs) comparable to those of established antibiotics. Mechanistic studies indicated that the compound disrupts bacterial cell wall synthesis, a finding that could pave the way for the development of novel antibacterial agents. The researchers also noted that the carbamate group enhances the compound's stability and bioavailability, making it a promising candidate for further optimization.

From a synthetic chemistry perspective, benzyl N-3-(4-bromophenyl)-2-oxopropylcarbamate has been utilized as a versatile building block in the construction of complex heterocyclic frameworks. A 2022 publication in Organic Letters detailed a novel multicomponent reaction involving this compound, leading to the efficient synthesis of pyrrolidine derivatives with potential pharmacological activities. The reaction conditions were optimized to achieve high yields and enantioselectivity, underscoring the compound's utility in asymmetric synthesis.

Despite these promising findings, challenges remain in the clinical translation of benzyl N-3-(4-bromophenyl)-2-oxopropylcarbamate. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activities make it a valuable tool for both basic research and drug development. Ongoing efforts to explore its full potential are likely to yield further insights into its applications in the treatment of various diseases.

In conclusion, benzyl N-3-(4-bromophenyl)-2-oxopropylcarbamate (CAS: 2008908-26-5) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its dual role as a bioactive molecule and a synthetic intermediate highlights its versatility, while recent studies have begun to uncover its mechanistic underpinnings and therapeutic potential. Continued investigation into this compound is expected to contribute significantly to the advancement of drug discovery and development.